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Introduction
Distortionless Enhancement by Polarization Transfer (DEPT) is a powerful Nuclear Magnetic

Resonance (NMR) technique used for differentiating carbon atoms based on the number of

attached protons.[1] The DEPT-135 experiment is a specific and highly informative variant that

distinguishes between methyl (CH₃), methylene (CH₂), and methine (CH) groups. In a DEPT-

135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are phased

negatively (inverted).[2] Quaternary carbons, which lack directly attached protons, are not

observed in the DEPT-135 spectrum.[3] This technique offers a significant sensitivity

enhancement compared to standard ¹³C NMR by transferring polarization from the highly

abundant ¹H nuclei to the less sensitive ¹³C nucleus.[3]

This application note provides a detailed protocol for performing a DEPT-135 experiment, from

sample preparation to data analysis, intended to guide researchers in acquiring high-quality

spectral data for structural elucidation.

Principle of the DEPT-135 Experiment
The DEPT pulse sequence is a sophisticated series of radiofrequency (RF) pulses and delays

applied to both ¹H and ¹³C nuclei.[3] The key to the experiment is the transfer of magnetization

from protons to their directly attached carbons. The final step in the DEPT-135 sequence is a

135° proton pulse. The phase of the resulting ¹³C signal is dependent on the number of protons
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attached to it, leading to the characteristic positive signals for CH/CH₃ and negative signals for

CH₂ groups.

The logical flow of distinguishing carbon types using DEPT-135, often in conjunction with a

standard broadband-decoupled ¹³C spectrum, is outlined below.
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DEPT-135 Spectrum Analysis

Carbon Multiplicity

Positive Signal

CH or CH₃

Indicates

Negative Signal

CH₂

Indicates

No Signal
(in DEPT-135)

Quaternary C

Indicates (when present in ¹³C spectrum)
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1. Sample Preparation
(Dissolve in deuterated solvent)

2. Spectrometer Setup
(Lock, Tune, Shim)

3. Acquire Standard ¹³C Spectrum
(Optional but recommended)

4. Load DEPT-135 Parameters

5. Optimize Acquisition Parameters
(ns, d1, sw)

6. Acquire DEPT-135 Data

7. Data Processing
(FT, Phasing, Baseline Correction)

8. Spectral Analysis
(Compare with ¹³C, Identify Multiplicities)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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